Cas no 1339908-97-2 (1-(piperidin-4-yl)-1H-1,2,4-triazole-3-carbonitrile)

• Product Name: 1-(piperidin-4-yl)-1H-1,2,4-triazole-3-carbonitrile
• CAS No: 1339908-97-2
• MF: C₈H₁₁N₅
• MW: 177.206440210342
• CID: 6251515
• PubChem ID: 62950127
• Update Time: 2024-01-13

1-(piperidin-4-yl)-1H-1,2,4-triazole-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(piperidin-4-yl)-1H-1,2,4-triazole-3-carbonitrile
• AKOS012247839
• 1339908-97-2
• EN300-188302

• Inchi： 1S/C8H11N5/c9-5-8-11-6-13(12-8)7-1-3-10-4-2-7/h6-7,10H,1-4H2
• InChI Key： MYZURAPZEHJKIU-UHFFFAOYSA-N
• SMILES： N1CCC(CC1)N1C=NC(C#N)=N1

Computed Properties

• Exact Mass: 177.10144537g/mol
• Monoisotopic Mass: 177.10144537g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 66.5Ų

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds